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Compound of Interest |

Compound Name: 1,3-Cyclohexanedione-13C6
CAS No.: 1246820-51-8
Cat. No.: B588396
Get Quote
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Technical Support Center: Alde-Safe™ 1,3-
Cyclohexanedione Assay

Welcome to the technical support center for the Alde-Safe™ 1,3-Cyclohexanedione Assay Kkit.
This guide is designed for researchers, scientists, and drug development professionals to
provide in-depth troubleshooting and answers to frequently asked questions. Our goal is to
ensure you achieve the highest accuracy and reproducibility in your aldehyde quantification
studies.

l. Principle of the Assay: The Hantzsch Reaction

The quantification of aldehydes using 1,3-cyclohexanedione is based on the classic Hantzsch
reaction.[1][2] In this multi-component reaction, two equivalents of 1,3-cyclohexanedione
condense with one equivalent of an aldehyde in the presence of an ammonium donor (e.g.,
ammonium acetate). This cyclization reaction forms a highly fluorescent and colored
dihydropyridine derivative (a lutidine derivative).[3][4] The intensity of the color (measured by
absorbance) or fluorescence is directly proportional to the concentration of the aldehyde in the
sample.[4]
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The reaction is favored for its simplicity, high sensitivity, and the stability of the resulting
product.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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